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Compound of Interest

Compound Name: 3-Methoxybutanoic acid
CAS No.: 10024-70-1
Cat. No.: B157699

Get Quote

\ J

Molecular Weight & Stoichiometric Characterization for Pharmaceutical Applications

Executive Summary

3-Methoxybutanoic acid (CAS: 10024-70-1) is a critical chiral building block in the synthesis

of polyketide-derived pharmaceuticals and biodegradable polyesters.[1][2] While its molecular
weight of 118.13 g/mol serves as the fundamental constant for stoichiometric calculations, its

value in drug development lies in its bifunctionality—possessing both a carboxylic acid tail and
a methoxy ether linkage at the

-position.[2]

This guide provides a comprehensive technical analysis of 3-methoxybutanoic acid, moving
beyond basic physical constants to cover synthesis, analytical validation, and its role as a
pharmacophore precursor.[2]

Part 1: Physicochemical & Stoichiometric Profile[2]

For researchers calculating molar equivalents in organic synthesis or analyzing Mass
Spectrometry (MS) data, the distinction between Average Molecular Weight and Monoisotopic
Mass is vital.[2]
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Table 1: Core Chemical Constants

Property Value

Technical Context

Molecular Formula

Base unit for elemental

analysis.

Used for bulk weighing and

Average Molecular Weight 118.13 g/mol ] )
molarity calculations.[2]
Required for High-Resolution

Monoisotopic Mass 118.06299 Da Mass Spectrometry (HRMS).
[1][2]
Theoretical mass for

Exact Mass 118.0630 Da
identification.[2]

- ) ) High BP due to carboxylic acid

Boiling Point ~220-230 °C (Predicted) o
dimerization.[2]
Essential for volumetric

Density ~1.08 g/mL dispensing in automated
synthesis.[2]
Typical of

PKa ~4.5 -alkoxy carboxylic acids;
dictates extraction pH.[2]
Exists as

o or
Chirality C3 Center

enantiomers; crucial for stereo-
defined APIs.[1][2]

Stoichiometric Implications

When using 3-methoxybutanoic acid as a nucleophile or electrophile:

e 1 mmol =118.13 mg = ~109
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L.[1][2]
e 10 mmol =1.181 g.[1][2]
 Dilution Factor: To prepare a 1.0 M solution in

, dissolve 118.13 mgq in a final volume of 1.0 mL.

Part 2: Synthetic Methodology

The Michael Addition Route

The most robust synthesis for research-grade 3-methoxybutanoic acid involves the conjugate
addition (Michael addition) of methanol to crotonic acid.[2] This route is preferred over oxidation
methods because it preserves the carbon skeleton and allows for potential asymmetric
catalysis.[2]

Mechanism & Causality[1][2]

 Activation: An acid catalyst (e.g.,

or a solid acid like Amberlyst-15) protonates the carbonyl oxygen of crotonic acid, increasing
the electrophilicity of the

-carbon.[2]
¢ Nucleophilic Attack: Methanol attacks the
-carbon (C3).[2]

o Tautomerization: The enol intermediate tautomerizes to the saturated carboxylic acid.[2]

Experimental Workflow (Graphviz)

Reactants Catalyst Addition Reflux Quench/Neutralize > Workup > Purified Product

Crotonic Acid + MeOH (H2S04 or Solid Acid) 65-70°C, 4-12h (NaHCO3) DCM Extraction 3-Methoxybutanoic Acid
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Figure 1: Step-wise synthesis workflow via acid-catalyzed conjugate addition.

Part 3: Analytical Characterization (QC)

Validating the identity of 3-methoxybutanoic acid requires distinguishing it from its precursor
(crotonic acid) and potential ester byproducts (methyl 3-methoxybutanoate).[2]

Nuclear Magnetic Resonance ( H-NMR)
The NMR spectrum provides the definitive structural proof.[2]
e The "Fingerprint” Signal: Look for a sharp singlet at

3.3-3.4 ppm corresponding to the methoxy group (
)[2]

e The Chiral Center: The proton at C3 (methine) will appear as a multiplet around

3.6—-3.8 ppm, coupled to both the methyl terminus and the
-methylene protons.[2]

o Purity Check: Absence of olefinic protons (

5.8—7.0 ppm) confirms the consumption of crotonic acid.[2]
Mass Spectrometry (MS)[2]
« lonization Mode: Electrospray lonization (ESI) in Negative Mode (

) is preferred due to the carboxylic acid.[2]

e Target lon: Look for

at m/z 117.06.[1][2]

o Fragmentation: Loss of methanol (
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, 32 Da) may be observed, leading to a crotonate-like fragment.[2]

Analytical Decision Tree (Graphviz)[2]

Crude Sample

1H-NMR Analysis
(CDCI3)

i

Olefinic Peaks?
(5.8-7.0 ppm)

Methoxy Singlet? Contaminated:
Residual Crotonic Acid

CONFIRMED:

Incorrect Product 3-Methoxybutanoic Acid
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Figure 2: Quality Control decision tree for validating product purity.

Part 4: Pharmaceutical & Research Applications[1]

[3]
Chiral Building Block

The C3 position is a stereocenter.[2] In drug development, enantiomerically pure 3-
methoxybutanoic acid is used to introduce chiral side chains into statins and antibiotics.[2]
The methoxy group acts as a protected hydroxyl equivalent that is stable under basic
conditions but can be cleaved with

if the free hydroxyl is required later.[2]

Polymer Precursor

It serves as a monomeric unit or chain terminator in the study of Polyhydroxyalkanoates
(PHAS).[2] The methoxy variant alters the crystallinity and biodegradation rate of the resulting
biopolymer compared to the standard 3-hydroxybutyrate.[2]

Solubilizing Linker

Due to its amphiphilic nature (hydrophobic methyl/backbone + hydrophilic carboxyl/ether), it is
utilized in fragment-based drug discovery (FBDD) to modulate the LogP of lead compounds
without introducing high molecular weight penalties.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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